Cas no 72784-45-3 (Cyclopropanecarboxylicacid, 1-amino-, phenylmethyl ester)

• Product Name: Cyclopropanecarboxylicacid, 1-amino-, phenylmethyl ester
• CAS No: 72784-45-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 550460
• PubChem ID: 13100675
• Update Time: 2025-04-19

Cyclopropanecarboxylicacid, 1-amino-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylicacid, 1-amino-, phenylmethyl ester
• 1-AMINOCYCLOPROPANECARBOXYLIC ACID BENZYL ESTER
• benzyl 1-aminocyclopropane-1-carboxylate
• Benzyl 1-aminocyclopropanecarboxylate
• LogP
• DTXSID90518149
• 72784-45-3
• Cyclopropanecarboxylic acid, 1-amino-, phenylmethyl ester
• A1-14192
• SCHEMBL2542693

• Inchi： 1S/C11H13NO2/c12-11(6-7-11)10(13)14-8-9-4-2-1-3-5-9/h1-5H,6-8,12H2
• InChI Key： IQXFFFYMZMLEPX-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(C1(CC1)N)=O

Computed Properties

• Exact Mass: 191.09469
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.213
• Boiling Point: 284.4°C at 760 mmHg
• Flash Point: 142.8°C
• Refractive Index: 1.584
• PSA: 52.32

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls